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Compound of Interest

Compound Name: NSC745887

Cat. No.: B1680397 Get Quote

Technical Support Center: NSC745887
Disclaimer: Specific stability and degradation data for NSC745887 (Naphtho[2,3-f]quinoxaline-

7,12-dione) is not readily available in publicly accessible resources. The following guidance is

based on general best practices for handling solid chemical compounds in a research setting.

Researchers should always perform their own stability and solubility tests for their specific

experimental conditions.

Frequently Asked Questions (FAQs)
Storage and Handling
Q1: How should I store NSC745887 upon receipt?

A: Upon receipt, it is recommended to store the solid compound in a tightly sealed container in

a cool, dry, and dark place. For short-term storage, room temperature may be acceptable. For

long-term storage, it is best practice to store the compound at -20°C.

Q2: Is NSC745887 sensitive to light or moisture?

A: While specific data is unavailable, many complex organic molecules are sensitive to light

and moisture. It is prudent to protect the compound from light by using an amber vial or by

storing it in a dark location. To prevent moisture absorption, ensure the container is well-sealed,

especially when removing it from cold storage. Allow the container to equilibrate to room

temperature before opening to avoid condensation.

Q3: How should I handle the solid form of NSC745887?
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A: Handle the solid powder in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of dust particles. Use appropriate personal protective equipment (PPE),

including a lab coat, safety goggles, and gloves.

Solution Preparation and Storage
Q4: What is the recommended solvent for dissolving NSC745887?

A: The solubility of NSC745887 may vary. It is common for similar compounds to be soluble in

organic solvents such as dimethyl sulfoxide (DMSO). It is recommended to first prepare a high-

concentration stock solution in DMSO.

Q5: How do I prepare a stock solution?

A: To prepare a stock solution, add the appropriate volume of solvent to a pre-weighed amount

of the compound. Vortex or sonicate gently to ensure the compound is fully dissolved.

Q6: How should I store stock solutions of NSC745887?

A: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles, which can lead to degradation. Store the aliquots at -20°C or -80°C in tightly sealed

vials.

Q7: How long are the stock solutions stable?

A: The stability of the stock solution is not definitively known. It is recommended to prepare

fresh solutions for critical experiments. If storing for an extended period, it is advisable to

perform a quality control check (e.g., by analytical chromatography) to assess the integrity of

the compound.

Compound Information
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Property Value

Chemical Name Naphtho[2,3-f]quinoxaline-7,12-dione

Synonyms NSC745887

CAS Number 54490-26-5

Molecular Formula C₁₆H₈N₂O₂

Molecular Weight 260.25 g/mol

Appearance Solid powder

Purity >98%

Experimental Protocols
General Protocol for Preparing NSC745887 for In Vitro
Assays

Prepare Stock Solution:

Weigh the desired amount of solid NSC745887 in a sterile microcentrifuge tube.

Add the calculated volume of DMSO to achieve the desired stock concentration (e.g., 10

mM).

Vortex gently until the solid is completely dissolved. A brief sonication in a water bath may

aid dissolution.

Prepare Working Solutions:

On the day of the experiment, thaw a single-use aliquot of the stock solution at room

temperature.

Serially dilute the stock solution with the appropriate cell culture medium to the final

desired concentrations.
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Ensure the final concentration of DMSO in the cell culture medium is low (typically ≤0.1%)

to avoid solvent-induced cytotoxicity.

Dosing Cells:

Remove the existing medium from the cells.

Add the medium containing the desired concentration of NSC745887 to the cells.

Incubate the cells for the desired experimental duration.

Troubleshooting Guide
Issue Possible Cause Recommendation

Compound precipitates out of

solution when diluted in

aqueous media.

The compound has low

aqueous solubility.

Increase the final DMSO

concentration slightly (while

staying within the tolerable limit

for your cells). Prepare the

working solution immediately

before use.

Inconsistent experimental

results.

Compound degradation due to

improper storage or handling.

Use fresh stock solutions.

Avoid repeated freeze-thaw

cycles. Protect from light.

No observable effect in the

assay.

The compound may be

inactive under the tested

conditions.

Verify the concentration used.

Check the purity of the

compound. Ensure the

compound was fully dissolved.

Visualizations
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Caption: General experimental workflow for NSC745887.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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